5,5'-(1,2-phenylene)bis-1H-tetrazole

• IUPAC Name: 5-[2-(2H-tetrazol-5-yl)phenyl]-2H-tetrazole
• InChI: InChI=1S/C8H6N8/c1-2-4-6(8-11-15-16-12-8)5(3-1)7-9-13-14-10-7/h1-4H,(H,9,10,13,14)(H,11,12,15,16)
• InChI Key: OQTRDGZKQAZJNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNN=N2)C3=NNN=N3
• Molecular Formula: C8H6N8
• DSSTOX Substance ID: DTXSID20901863
• Molecular Weight: 214.19 g/mol

Description

5,5'-(1,2-phenylene)bis-1H-tetrazole, also known as PBTZ169, is a tetrazole-containing compound that has gained attention in recent years due to its potential as a therapeutic agent against tuberculosis. This compound has shown promising results in scientific research, making it a subject of interest for many researchers.

Scientific Research Applications

Coordination Framework and Cluster Arrays

The synthesis and characterization of a coordination framework using 5,5'-(1,4-phenylene)bis(1H-tetrazole) are detailed in a study by Tao et al. (2004). This study produced a three-dimensional framework with one-dimensional channels, encapsulating D2h-symmetric cyclic water clusters. These structures demonstrate significant potential in materials science, particularly for their unique hydrogen-bond-supported tetrameric cyclic water clusters (Tao, Ma, Huang, & Zheng, 2004).

Suzuki Cross-Coupling Reactions

Gupta, Rim, and Oh (2004) synthesized a 1,3-Phenylene-bis-(1H)-tetrazole pincer ligand, demonstrating its successful use in Suzuki cross-coupling reactions of aryl halides with aryl boronic acids. This highlights the compound's utility in facilitating complex chemical reactions, essential in organic synthesis and pharmaceutical development (Gupta, Rim, & Oh, 2004).

Metal Complexes Synthesis

Ouellette et al. (2011) conducted research on synthesizing and characterizing transition metal complexes of 5,5'-(1,4-phenylene)bis(1H-tetrazole). The study highlights the diverse applications of these complexes in areas such as catalysis, materials science, and coordination chemistry. The structural diversity and properties of these complexes underscore their potential in various scientific and industrial applications (Ouellette, Darling, Prosvirin, Whitenack, Dunbar, & Zubieta, 2011).

Host-Guest Interactions in Macrocycles

Bond et al. (2009) explored the synthesis of tetra-tetrazole macrocycles containing 1,3-bis(tetrazole)benzene units. The study provided insights into host-guest interactions through binding of solvent molecules, showcasing the compound's potential in designing novel macrocyclic structures with specific interaction capabilities (Bond, Fleming, Gaire, Kelleher, McGinley, & McKee, 2009).